Cas no 1324679-76-6 (3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1324679-76-6
• MF: C₁₇H₁₂F₃N₃O₂S
• MW: 379.356292724609
• CID: 6018396
• PubChem ID: 49746389
• Update Time: 2025-06-13

3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• [3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 3-(THIOPHEN-2-YL)-5-{1-[2-(TRIFLUOROMETHYL)BENZOYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE
• AKOS024530746
• F6064-1729
• 1324679-76-6
• (3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
• VU0530931-1

• Inchi： 1S/C17H12F3N3O2S/c18-17(19,20)12-5-2-1-4-11(12)16(24)23-8-10(9-23)15-21-14(22-25-15)13-6-3-7-26-13/h1-7,10H,8-9H2
• InChI Key： IGSFISKZGMELLM-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C3SC=CC=3)N=2)C1)(C1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 379.06023229g/mol
• Monoisotopic Mass: 379.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.5Ų

Additional information on 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole

Recent Advances in the Study of 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS: 1324679-76-6)

The compound 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS: 1324679-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique oxadiazole core and trifluoromethylbenzoylazetidine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more amenable for preclinical testing. The researchers employed a combination of microwave-assisted synthesis and chromatography techniques to achieve high-purity batches, which were subsequently used for in vitro and in vivo evaluations.

In terms of pharmacological activity, preliminary findings suggest that this compound exhibits potent inhibitory effects on specific protein kinases involved in inflammatory pathways. A recent in vitro study demonstrated that 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole effectively suppresses the activity of p38 MAP kinase, a key mediator of inflammatory responses. This finding has significant implications for the development of new anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways beyond kinase inhibition. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's interaction with the NF-κB pathway, suggesting a broader anti-inflammatory and potential anti-cancer profile. The researchers utilized molecular docking simulations and cellular assays to confirm the binding affinity of the compound to key regulatory proteins within this pathway.

Despite these promising findings, challenges remain in the development of 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole as a therapeutic agent. Pharmacokinetic studies have indicated moderate metabolic stability and variable tissue distribution, necessitating further structural modifications to optimize its drug-like properties. Ongoing research is exploring the introduction of additional functional groups to enhance solubility and reduce off-target effects.

In conclusion, the compound 3-(thiophen-2-yl)-5-{1-2-(trifluoromethyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS: 1324679-76-6) represents a promising candidate for the development of novel therapeutics targeting inflammatory and potentially oncogenic pathways. Continued research efforts are essential to fully elucidate its pharmacological potential and address current limitations in its development. The integration of advanced synthetic techniques and computational modeling will likely play a pivotal role in the future optimization of this compound.